Cas no 83469-76-5 (Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-)
![Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl- structure](https://www.kuujia.com/scimg/cas/83469-76-5x500.png)
83469-76-5 structure
Product name:Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-
Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl- Chemical and Physical Properties
Names and Identifiers
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- Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-
- 2-Methyl-6-hydroxyfluoran
- 6'-hydroxy-2'-methylspiro[2-benzofuran-3,9'-xanthene]-1-one
- 6-Hydroxy-2-methylfluoran
- Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 6'-hydroxy-2'-methyl-
- 6'-hydroxy-2'-methyl-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
- 83469-76-5
- DTXSID301003448
- 6-Hydroxy-2-methylxanthen-9-spiro-1'-isobenzofuran-3'-one
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- Inchi: InChI=1S/C21H14O4/c1-12-6-9-18-17(10-12)21(16-8-7-13(22)11-19(16)24-18)15-5-3-2-4-14(15)20(23)25-21/h2-11,22H,1H3
- InChI Key: ZRXDGIIVMARPCF-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1)OC3=C(C24C5=CC=CC=C5C(=O)O4)C=CC(=C3)O
Computed Properties
- Exact Mass: 330.089
- Monoisotopic Mass: 330.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 561.9°C at 760 mmHg
- Flash Point: 207.4°C
- Refractive Index: 1.738
Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl- Related Literature
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Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
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Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
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Juan Jin,Ming-Jun Jia,Yu Peng,Qin Hou,Ji-Qing Xu CrystEngComm, 2010,12, 1850-1855
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Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Tianxiao Mei,Sheng Zhang,Jie Sun Anal. Methods, 2021,13, 764-768
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Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
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